Cas no 2228768-33-8 (3-bromopyridin-4-yl sulfamate)

• Product Name: 3-bromopyridin-4-yl sulfamate
• CAS No: 2228768-33-8
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 6480758
• PubChem ID: 165797955
• Update Time: 2025-10-28

3-bromopyridin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-bromopyridin-4-yl sulfamate
• 2228768-33-8
• EN300-2004392

• Inchi： 1S/C5H5BrN2O3S/c6-4-3-8-2-1-5(4)11-12(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： QIPQJLWSPXOWAD-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1OS(N)(=O)=O

Computed Properties

• Exact Mass: 251.92043g/mol
• Monoisotopic Mass: 251.92043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.7Ų

Additional information on 3-bromopyridin-4-yl sulfamate

Introduction to 3-bromopyridin-4-yl sulfamate (CAS No. 2228768-33-8)

3-bromopyridin-4-yl sulfamate (CAS No. 2228768-33-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a brominated pyridine core linked to a sulfamate group, presents a versatile scaffold for the development of novel bioactive molecules. The presence of both bromine and sulfamate functionalities makes it an attractive intermediate for synthetic chemists, enabling diverse modifications and derivatizations that can fine-tune its biological activity.

The bromopyridine moiety is a well-documented pharmacophore in medicinal chemistry, often employed in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. This feature is particularly valuable in the context of drug discovery, where rapid and efficient functionalization is often required.

The sulfamate group (-SO₂NH₂) is another key structural element that contributes to the compound's reactivity and biological potential. Sulfamate derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, often through hydrogen bonding or ionic interactions. In particular, sulfamate-containing compounds have been explored as inhibitors of metalloproteinases and as modulators of neurotransmitter systems. The combination of these two functional groups in 3-bromopyridin-4-yl sulfamate suggests a broad spectrum of possible applications, ranging from anticancer agents to neurological therapeutics.

Recent advancements in synthetic methodologies have enabled more efficient access to halogenated pyridines, including 3-bromopyridin-4-yl sulfamate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have become indispensable tools for introducing bromine atoms into pyridine rings with high selectivity and yield. These techniques have been instrumental in modifying existing drug candidates and in generating novel scaffolds for further exploration.

In the realm of pharmaceutical research, 3-bromopyridin-4-yl sulfamate has been investigated as a precursor for more complex molecules with enhanced pharmacological properties. For instance, its brominated pyridine core can serve as a starting point for the synthesis of kinase inhibitors targeting diseases such as cancer. The sulfamate group can be further functionalized into amides or esters, expanding the compound's utility in medicinal chemistry libraries. Such modifications are critical for optimizing solubility, bioavailability, and target specificity.

The compound's potential in drug discovery has also been highlighted by its incorporation into high-throughput screening (HTS) campaigns aimed at identifying new bioactive molecules. The structural features of 3-bromopyridin-4-yl sulfamate make it a promising candidate for binding to proteins involved in disease pathways. By leveraging computational modeling and virtual screening techniques, researchers can predict how this compound might interact with biological targets, thereby accelerating the drug discovery process.

From a synthetic chemistry perspective, 3-bromopyridin-4-yl sulfamate exemplifies the importance of multifunctional intermediates in modern drug development. Its ability to undergo sequential functionalization allows chemists to explore diverse chemical space efficiently. This flexibility is particularly valuable when designing molecules that must meet stringent structural and pharmacological requirements.

Moreover, the growing interest in green chemistry principles has influenced the synthesis of 3-bromopyridin-4-yl sulfamate, with efforts focused on reducing waste and improving reaction efficiency. Catalytic methods that minimize byproduct formation are being increasingly adopted, aligning with broader sustainability goals in the pharmaceutical industry. Such innovations not only enhance the environmental footprint of chemical synthesis but also contribute to cost-effective production processes.

In conclusion, 3-bromopyridin-4-yl sulfamate (CAS No. 2228768-33-8) represents a significant advancement in both synthetic chemistry and pharmaceutical research. Its unique structural features offer numerous opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.